Cas no 1423252-80-5 (2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide)

• Product Name: 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide
• CAS No: 1423252-80-5
• MF: C₂₃H₂₂ClN₃O₃
• MW: 423.892084598541
• CID: 5869193
• PubChem ID: 71846389
• Update Time: 2025-05-25

2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1423252-80-5
• AKOS033362721
• EN300-26610568
• Z1460584636
• 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide

• Inchi： 1S/C23H22ClN3O3/c1-30-16-9-10-19-15(13-16)14-18(21(24)25-19)22(28)26-20-8-4-3-7-17(20)23(29)27-11-5-2-6-12-27/h3-4,7-10,13-14H,2,5-6,11-12H2,1H3,(H,26,28)
• InChI Key： SNKACQXGPNLAEI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C=C(C=CC2=N1)OC)C(NC1=CC=CC=C1C(N1CCCCC1)=O)=O

Computed Properties

• Exact Mass: 423.1349693g/mol
• Monoisotopic Mass: 423.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 71.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide

Comprehensive Overview of 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide (CAS No. 1423252-80-5)

2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide, identified by its CAS number 1423252-80-5, is a sophisticated heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a quinoline core, a piperidine moiety, and a carboxamide functional group, making it a promising candidate for various biomedical applications. Researchers are particularly interested in its potential as a modulator of specific biological targets, given its structural complexity and functional versatility.

The compound's quinoline scaffold is a well-known pharmacophore, often associated with antimicrobial, anticancer, and anti-inflammatory properties. The addition of a chloro substituent at the 2-position and a methoxy group at the 6-position further enhances its electronic and steric properties, potentially improving its binding affinity to target proteins. The piperidine-1-carbonyl fragment, linked to a phenyl ring, introduces a conformational constraint that may contribute to its selectivity and potency. Such structural features align with current trends in drug design, where researchers prioritize molecules with balanced lipophilicity and hydrogen-bonding capacity.

In recent years, the scientific community has shown growing interest in small-molecule inhibitors and kinase modulators, which are often explored for their therapeutic potential in oncology and neurology. The 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide fits into this category, as its structure suggests possible interactions with enzymes or receptors involved in signal transduction pathways. This aligns with popular search queries such as "new kinase inhibitors 2023" or "quinoline-based drug candidates," reflecting the compound's relevance to contemporary research.

From a synthetic perspective, the preparation of CAS No. 1423252-80-5 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. The carboxamide linkage, in particular, is a critical motif that can be achieved through reactions like the coupling of carboxylic acids with amines using activating agents. Such synthetic strategies are frequently discussed in academic forums and patent literature, highlighting the compound's appeal to synthetic chemists and pharmaceutical developers.

The physicochemical properties of 2-chloro-6-methoxy-N-[2-(piperidine-1-carbonyl)phenyl]quinoline-3-carboxamide are also noteworthy. Its molecular weight, logP value, and hydrogen-bond donor/acceptor counts suggest moderate solubility and membrane permeability, which are essential for oral bioavailability. These characteristics are often analyzed in early-stage drug development, addressing common questions like "how to improve drug solubility" or "what makes a good drug candidate."

In conclusion, CAS No. 1423252-80-5 represents a compelling case study in modern drug discovery. Its intricate architecture and potential biological activities make it a subject of ongoing investigation, particularly in the context of targeted therapies and precision medicine. As the demand for novel bioactive compounds continues to rise, this molecule stands out as a promising scaffold for future therapeutic innovations.